Cas no 1803813-92-4 (5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1803813-92-4
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• MDL: MFCD28782933
• CID: 4618415
• PubChem ID: 119056934
• Update Time: 2023-08-10

5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid
• Z2217033058
• 5-Cyano-6-(trifluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD28782933
• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-4(2-12)1-5(3-13-6)7(14)15/h1,3H,(H,14,15)
• InChI Key： KPYGQTPIFSUUEL-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 1
• Topological Polar Surface Area: 74